Cas no 1690046-53-7 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid
• CAS No: 1690046-53-7
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5846174
• PubChem ID: 108407947
• Update Time: 2025-06-15

(3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2,4,5-trimethylphenyl)propanoic acid
• 1690046-53-7
• EN300-1163175

• Inchi： 1S/C20H23NO4/c1-13-9-15(3)17(10-14(13)2)18(11-19(22)23)21-20(24)25-12-16-7-5-4-6-8-16/h4-10,18H,11-12H2,1-3H3,(H,21,24)(H,22,23)/t18-/m1/s1
• InChI Key： RXPHILJSSALQPB-GOSISDBHSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid

Comprehensive Overview of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid (CAS No. 1690046-53-7)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid, identified by its CAS No. 1690046-53-7, is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2,4,5-trimethylphenyl group and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in peptide synthesis and drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral building blocks like (3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound’s stereochemical purity (3R configuration) is critical for its application in designing stereoselective catalysts and therapeutic agents. Its Cbz-protected amino group also offers versatility in solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceuticals and proteomics.

The 2,4,5-trimethylphenyl moiety in this compound contributes to its lipophilicity, enhancing its compatibility with cell membrane permeability studies—a hot topic in drug delivery optimization. Given the growing focus on personalized medicine, researchers are exploring how such structurally tailored compounds can improve targeted therapy efficacy. Searches for "CAS 1690046-53-7 supplier" or "Cbz-protected amino acid derivatives" reflect its commercial and scientific relevance.

From a synthetic perspective, (3R)-3-{(benzyloxy)carbonylamino}-3-(2,4,5-trimethylphenyl)propanoic acid is often synthesized via enantioselective hydrogenation or enzymatic resolution, methods aligned with green chemistry trends. Its applications extend to crystallography and NMR spectroscopy, where its rigid aromatic system aids in molecular structure elucidation. Laboratories focusing on high-throughput screening (HTS) also utilize this compound to validate chemoinformatics models.

In conclusion, CAS No. 1690046-53-7 represents a multifaceted tool for modern research, bridging gaps between organic synthesis, drug design, and biomolecular studies. Its alignment with trending topics like AI-driven drug discovery and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications.